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Compound of Interest

Compound Name: 4-Tert-butoxybenzonitrile

Cat. No.: B071709 Get Quote

As researchers and drug development professionals, our commitment to safety is as

paramount as our pursuit of scientific advancement. Handling specialized chemical compounds

requires a deep understanding of their properties and a meticulous approach to safety

protocols. This guide provides essential, immediate safety and logistical information for

handling 4-Tert-butoxybenzonitrile (CAS: 185259-36-3), ensuring both personal safety and

experimental integrity.

The causality behind these protocols is straightforward: 4-Tert-butoxybenzonitrile is classified

as harmful if swallowed and harmful in contact with skin.[1] Therefore, every procedural step is

designed to eliminate pathways for accidental ingestion and dermal exposure, while also

mitigating potential, yet unclassified, inhalation and eye irritation risks common to organic nitrile

compounds.

Hazard Identification and Key Data
Before handling any chemical, a thorough understanding of its hazard profile is critical. The

information available for 4-Tert-butoxybenzonitrile indicates specific toxicological risks that

directly inform our handling procedures.
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Property Data Source

Chemical Name 4-Tert-butoxybenzonitrile N/A

CAS Number 185259-36-3 [1]

Molecular Formula C₁₁H₁₃NO [1]

Molecular Weight 175.23 g/mol [1]

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skin

[1]

Signal Word Warning [1]

Based on the hazard statements, the primary routes of exposure to mitigate are dermal contact

and accidental ingestion. While inhalation toxicity is not explicitly classified, prudent practice for

organic nitriles dictates that airborne exposure should also be minimized.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is not merely a checklist item; it is a scientifically-grounded

system to create effective barriers between you and the chemical agent.

Hand Protection: Chemical-Resistant Gloves
The directive to prevent skin contact makes glove selection the most critical PPE decision.

Primary Recommendation: Nitrile gloves are essential PPE for laboratory settings, offering

protection against a wide array of chemicals.[2][3] For handling 4-Tert-butoxybenzonitrile,

they provide a robust barrier against incidental splashes and contamination.[3][4]

Causality: The H312 "Harmful in contact with skin" classification means that the compound

can be absorbed through the skin in sufficient quantities to cause systemic toxicity. Nitrile

provides the necessary chemical resistance for safe handling during routine procedures.[3]

[5]
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Protocol: Always double-glove if significant handling is required. Inspect gloves for any signs

of degradation or puncture before use. If contact occurs, remove the gloves immediately,

wash your hands thoroughly with soap and water, and put on a new pair.[1]

Eye and Face Protection: Preventing Ocular Exposure
Primary Recommendation: Safety glasses with side-shields are the minimum requirement.

However, chemical splash goggles that comply with OSHA 29 CFR 1910.133 or European

Standard EN166 are strongly recommended.[6]

Causality: While not explicitly classified as an eye irritant, many organic compounds can

cause serious eye irritation.[7] Goggles provide a complete seal around the eyes, offering

superior protection from splashes, which can occur during transfers or reaction quenching.

Skin and Body Protection: A Barrier Against
Contamination

Primary Recommendation: A standard laboratory coat, long-sleeved clothing, and closed-toe

shoes are mandatory.[4]

Causality: This requirement supports the primary goal of avoiding all skin contact. A lab coat

protects underlying clothing and skin from spills and contamination. Should a significant spill

occur, the lab coat can be removed quickly to minimize exposure.

Respiratory Protection: Engineering Controls First
Primary Recommendation: All handling of 4-Tert-butoxybenzonitrile should be performed

within a certified chemical fume hood.[4]

Causality: The use of a fume hood is a critical engineering control that minimizes the

concentration of airborne vapors or aerosols, protecting the user from potential inhalation

hazards. While the inhalation toxicity is not specified, avoiding the breathing of chemical

vapors is a universal safety principle.[6] A NIOSH-approved respirator may be required only

if engineering controls are not feasible or in the event of a large spill, and its use requires

formal training and fit-testing.[8]

Operational Plan: A Step-by-Step Handling Protocol
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This protocol is designed as a self-validating system. Each step logically follows the last,

ensuring safety is maintained from preparation through disposal.

Preparation Phase

Handling Phase

Post-Handling Phase

1. Hazard Review
Review SDS for 4-Tert-butoxybenzonitrile.

2. Don PPE
Gloves, Goggles, Lab Coat.

3. Verify Fume Hood
Ensure proper airflow.

4. Weigh & Transfer
Perform all manipulations inside the fume hood.

5. Execute Procedure
Keep sash at the lowest practical height.

6. Decontaminate
Clean workspace and equipment.

7. Segregate Waste
Place in a labeled, sealed hazardous waste container.

8. Doff PPE
Remove gloves last, wash hands.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Senior Application Scientist's Guide to Handling 4-
Tert-butoxybenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071709#personal-protective-equipment-for-handling-
4-tert-butoxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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